Cas no 90290-05-4 ((2R,5R)-2,5-bis(methoxymethyl)pyrrolidine)

(2R,5R)-2,5-bis(methoxymethyl)pyrrolidine structure
90290-05-4 structure
Product Name:(2R,5R)-2,5-bis(methoxymethyl)pyrrolidine
CAS No:90290-05-4
MF:C8H17NO2
MW:159.2260825634
MDL:MFCD00210015
CID:91013
PubChem ID:2724974
Update Time:2024-10-26

(2R,5R)-2,5-bis(methoxymethyl)pyrrolidine Chemical and Physical Properties

Names and Identifiers

    • (R,R)-(-)-2,5-Bis(methoxymethyl)pyrrolidine
    • (R,R)-(-)-2,5-BIS(METHOXYMETHYL)-PYRROLIDINE
    • (-)-2,3,4,5-Tetradeoxy-2,5-imino-1-O,6-O-dimethyl-L-threo-hexitol
    • (2R,5R)-2,5-dimethoxymethylpyrrolidine
    • (2R,5R)-bis(methoxymethyl)pyrrolidine
    • (R,R)-2,5-bis(methoxymethyl)pyrrolidine
    • (R,R)-2,5-di-(methoxymethyl)pyrrolidine
    • (S,S)-2,5-bis(methoxymethyl)pyrrolidine
    • [2R,5R,(-)]-2,5-Bis(methoxymethyl)pyrrolidine
    • (2R,5R)-2,5-Bis(methoxymethyl)pyrrolidine (ACI)
    • L-threo-Hexitol, 2,3,4,5-tetradeoxy-2,5-imino-1,6-di-O-methyl- (ZCI)
    • (2R,5R)-(-)-2,5-Bis(methoxymethyl)pyrrolidine
    • Pyrrolidine, 2,5-bis(methoxymethyl)-, (2R-trans)-
    • (2R,5R)-2,5-bis(methoxymethyl)pyrrolidine
    • 90290-05-4
    • SCHEMBL1875140
    • MFCD00210015
    • AS-65249
    • AKOS017343588
    • Pyrrolidine, 2,5-bis(methoxymethyl)-, (2R,5R)-
    • CS-0325942
    • MDL： MFCD00210015
    • Inchi： 1S/C8H17NO2/c1-10-5-7-3-4-8(9-7)6-11-2/h7-9H,3-6H2,1-2H3/t7-,8-/m1/s1
    • InChI Key： HDXYTIYVVNJFLU-HTQZYQBOSA-N
    • SMILES： C([C@H]1CC[C@H](COC)N1)OC

Computed Properties

  • Exact Mass: 159.12600
  • Monoisotopic Mass: 160.133754
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 4
  • Complexity: 96.3
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 2
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 1
  • XLogP3: 0.1
  • Topological Polar Surface Area: 35.1

Experimental Properties

  • Color/Form: colorless liquid
  • Density: 1.0469 (rough estimate)
  • Boiling Point: 106-108°C/18mm
  • Flash Point: 106-108°C/18mm
  • Refractive Index: 1.447-1.449
  • PSA: 30.49000
  • LogP: 0.72860
  • Solubility: Soluble in most organic solvents

(2R,5R)-2,5-bis(methoxymethyl)pyrrolidine Security Information

  • Hazard Category Code： 36/37/38
  • Safety Instruction： S24/25; S36; S26
  • Hazardous Material Identification： Xi
  • Risk Phrases：R36/37/38
  • Storage Condition：Cold storage (+4 ° C)

(2R,5R)-2,5-bis(methoxymethyl)pyrrolidine Pricemore >>

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(2R,5R)-2,5-bis(methoxymethyl)pyrrolidine Production Method

Production Method 1

90290-05-4 90290-05-4
Reaction Conditions
1.1 Reagents: Hydrogen Catalysts: Palladium Solvents: Ethanol
Reference
A straightforward synthesis of enantiomerically pure trans-2,5-bis(alkoxymethyl)pyrrolidines by 1,3-dipolar cycloaddition reactions of azomethine ylides
Wittland, Claudia; Risch, Nikolaus, Journal fuer Praktische Chemie (Weinheim, 2000, 342(3), 311-315

Production Method 2

134860-27-8 134860-27-8
90290-05-4 90290-05-4
Reaction Conditions
1.1 Reagents: Lithium aluminum hydride Solvents: Tetrahydrofuran
1.2 Reagents: Methyl iodide ,  Sodium hydride Solvents: Tetrahydrofuran
1.3 Reagents: Hydrogen ,  Palladium dihydroxide Solvents: Methanol
Reference
A facile synthesis of (S,S)-(+)- and (R,R)-(-)-2,5-bis(methoxymethyl)pyrrolidine
Yamamoto, Yukio; Ohmori, Hideki; Sawada, Seiji, Synlett, 1991, (5), 319-20

Production Method 3

90290-05-4 90290-05-4
14948-68-6 14948-68-6
Reaction Conditions
1.1 Reagents: Iodine Solvents: 1,2-Dimethoxyethane ,  Water
Reference
Asymmetric Diels-Alder reaction of acrylamides having trans-2,5-disubstituted pyrrolidines as chiral auxiliaries
Kawanami, Yasuhiro; Katsuki, Tsutomu; Yamaguchi, Masaru, Bulletin of the Chemical Society of Japan, 1987, 60(11), 4190-2

(2R,5R)-2,5-bis(methoxymethyl)pyrrolidine Raw materials

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(2R,5R)-2,5-bis(methoxymethyl)pyrrolidine Suppliers

Amadis Chemical Company Limited
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Audited Supplier Audited Supplier
(CAS:90290-05-4)(2R,5R)-2,5-bis(methoxymethyl)pyrrolidine
Order Number:A905698
Stock Status:in Stock
Quantity:10g
Purity:99%
Pricing Information Last Updated:Friday, 30 August 2024 12:21
Price ($):2648.0
Email:sales@amadischem.com

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Amadis Chemical Company Limited
(CAS:90290-05-4)(2R,5R)-2,5-bis(methoxymethyl)pyrrolidine
A905698
Purity:99%
Quantity:10g
Price ($):2648.0
Email